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Compound of Interest

Compound Name: GSK2801

Cat. No.: B15569750 Get Quote

Essential Safety and Handling Guide for
GSK2801
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GSK2801. The following procedural guidance is

intended to ensure the safe handling, storage, and disposal of this chemical probe.

For research use only. Not for human or veterinary use.[1]

Compound Information
GSK2801 is a selective inhibitor of the BAZ2A and BAZ2B bromodomains.[2][3] It is a chemical

probe used in research to understand the role of these bromodomains in chromatin biology.[1]
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Property Value Source

Molecular Formula C₂₀H₂₁NO₄S MedChemExpress

Appearance Crystalline solid Cayman Chemical

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
MedChemExpress

Storage (Powder)
Store in a dry, dark place at

-20°C for up to 1 year.[1]
Sapphire Bioscience

Solubility Soluble in DMSO (74 mg/mL) Selleck Chemicals

Personal Protective Equipment (PPE)
Given that specific hazard data for GSK2801 is not available, standard laboratory precautions

for handling a novel chemical compound of unknown toxicity should be strictly followed. A

thorough risk assessment should be conducted before handling.

Minimum PPE Requirements:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile or latex gloves. Regularly inspect gloves for tears or punctures.

Body Protection: A standard laboratory coat.

Respiratory Protection: When handling the powder form outside of a certified chemical fume

hood, a properly fitted respirator (e.g., N95 or higher) is recommended to prevent inhalation.

Handling Procedures
3.1. Engineering Controls:

Weighing and Aliquoting: All handling of the solid form of GSK2801 should be performed in a

certified chemical fume hood or a ventilated balance enclosure to minimize inhalation

exposure.
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Solution Preparation: Preparation of GSK2801 solutions should also be conducted in a

chemical fume hood.

3.2. Step-by-Step Handling Protocol:

Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Gather all necessary equipment and reagents (e.g., GSK2801 powder, DMSO, pipettes,

vortex mixer, tubes).

Don the appropriate personal protective equipment (PPE) as outlined above.

Weighing the Compound:

Carefully transfer the desired amount of GSK2801 powder to a tared weigh boat or

microcentrifuge tube inside the chemical fume hood or ventilated enclosure.

Avoid generating dust.

Dissolving the Compound:

Add the appropriate volume of fresh, anhydrous DMSO to the GSK2801 powder to

achieve the desired stock concentration.

Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C as recommended.
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Disposal Plan
All waste materials contaminated with GSK2801 must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations.

Solid Waste:

Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a

designated, labeled hazardous waste container.

Liquid Waste:

Unused portions of the GSK2801 stock solution and any other liquid waste containing the

compound should be collected in a separate, labeled hazardous waste container for liquid

chemical waste. Do not pour down the drain.

Decontamination:

The work area and any equipment used should be decontaminated with an appropriate

solvent (e.g., 70% ethanol) after handling is complete.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of GSK2801.
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1. Prepare Clean Workspace in Fume Hood

2. Gather Materials and Reagents

3. Don Appropriate PPE

4. Weigh GSK2801 Powder

5. Dissolve in DMSO

6. Aliquot Stock Solution

10. Collect Liquid Waste

7. Label Aliquots

9. Collect Solid Waste8. Store at -20°C or -80°C

11. Decontaminate Workspace
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Caption: Workflow for Safe Handling of GSK2801.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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